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Compound of Interest

Compound Name: 4-(2-Chlorophenyl)picolinic acid

CAS No.: 1258615-54-1

Cat. No.: B6388038

Get Quote

Executive Safety Summary & Risk Profile
Status: Specialized Organic Intermediate | Primary Hazard Class: Irritant / Potential Corrosive

(Eyes)

As a Senior Application Scientist, I must emphasize that for specialized intermediates like 4-(2-
Chlorophenyl)picolinic acid, comprehensive toxicological datasets (RTECS/ToxCast) are

often incomplete compared to commodity chemicals. Therefore, we do not rely solely on

"known" hazards; we apply the Precautionary Principle.

Based on the structural moiety of picolinic acid (pyridine-2-carboxylic acid) and halogenated

aromatic substitutions, you must treat this compound as a Severe Eye Irritant (Category 1/2A)

and a Respiratory/Skin Irritant. The acidity of the carboxylic group combined with the

chlorophenyl ring suggests potential for corrosive injury to mucous membranes upon contact

with moisture.

Core Safety Directive:
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Do not rely on standard safety glasses. The fine powder nature of this solid combined with its

acidity requires Chemical Splash Goggles.

Do not handle on an open bench. All weighing and transfer must occur inside a certified

Chemical Fume Hood.

Personal Protective Equipment (PPE) Specifications
The following PPE standards are non-negotiable for handling this compound in R&D quantities

(>10 mg).

A. Hand Protection (Barrier Integrity)
Material: Nitrile Rubber (Industrial Grade).

Minimum Thickness: 0.11 mm (4-5 mil) for incidental contact; 0.2 mm (8 mil) for extended

handling.

Protocol:

Double Gloving: Required when handling dry powder to prevent wrist exposure between

the glove cuff and lab coat sleeve.

Breakthrough Logic: Halogenated aromatic acids can permeate thin latex rapidly. Nitrile

offers superior resistance to the organic acids and common solvents (e.g., DMSO,

Methanol) used to dissolve this compound.

Inspection: Check for pinholes by inflating the glove slightly before donning (the

"pneumatic test").

B. Eye & Face Protection (Critical Control Point)[1][2][3][4][5][6]
Requirement:Indirect-Vented Chemical Splash Goggles (ANSI Z87.1+ D3 rating).

Reasoning: Safety glasses with side shields provide insufficient protection against airborne

dust or aerosols. Picolinic acid derivatives are known to cause severe ocular damage.[2][3] If

the powder enters the eye, the lacrimal fluid creates a localized acidic solution that can scar

the cornea.
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Face Shield: Add a face shield if performing scale-up reactions (>5g) or if the compound is

dissolved in corrosive reagents (e.g., Thionyl chloride).

C. Respiratory Protection[1][4][6][7][8][9][10][11][12]
Primary Control: Chemical Fume Hood (Face velocity: 80–100 fpm).

Secondary (If Hood Unavailable/Maintenance): NIOSH-approved N95 (for particulates) or

P100 (HEPA) respirator. Note: Respirators require fit-testing and medical clearance per

OSHA 29 CFR 1910.134.

D. Body Protection[1][6][9][11][13]
Garment: Chemical-resistant lab coat (Poly-cotton blend is standard; Tyvek® sleeves

recommended for high-volume handling).

Footwear: Closed-toe, non-perforated leather or synthetic leather shoes.

PPE Selection Logic: The Decision Matrix
The following diagram illustrates the decision-making process for selecting PPE based on the

physical state of the material.
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Start: Assess Material State

State: Dry Solid / Powder State: Solution / Reaction Mix

Risk: Airborne Particulates
(Inhalation/Eye Contact)

Risk: Chemical Splash
(Skin Absorption/Corrosion)

REQUIRED PPE:
1. Chemical Splash Goggles (D3)

2. Nitrile Gloves (Double)
3. Fume Hood (Mandatory)

Solvent: DMSO/DMF/Methanol?

REQUIRED PPE:
1. Splash Goggles

2. Std. Nitrile Gloves

No (Aq/Ethanol)

REQUIRED PPE:
1. Splash Goggles + Face Shield

2. Extended Cuff Nitrile (8 mil)

Yes (Penetrating Solvents)

Click to download full resolution via product page

Figure 1: Decision matrix for PPE selection based on physical state and solvent carrier risks.

Operational Protocols
Protocol A: Weighing & Transfer (High Risk Step)
Context: Static electricity can cause fine organic powders to disperse unexpectedly.

Preparation: Place an ionizing fan or anti-static gun inside the fume hood to neutralize static

charge on the weighing boat.

Donning: Put on the first pair of nitrile gloves. Put on lab coat. Put on the second pair of

nitrile gloves, pulling the cuff over the lab coat sleeve. Don goggles.

Transfer: Open the container only inside the hood. Use a disposable spatula.
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Decontamination: Wipe the exterior of the stock container with a Kimwipe dampened with

methanol before returning it to storage.

Waste: Dispose of the spatula and Kimwipe immediately into solid hazardous waste.

Protocol B: Accidental Spill Response
Context: 4-(2-Chlorophenyl)picolinic acid is a solid acid. Wetting it may increase corrosivity.

Parameter Action Plan

Minor Spill (<1g)

1. Cover with dry paper towels to prevent

dispersion.2. Wet towels slightly with

water/detergent to capture dust.3. Scoop into a

bag; label "Halogenated Organic Solid."

Major Spill (>10g)

1. Evacuate immediate area.2. Don N95/P100

respirator if dust is visible outside hood.3. Use a

HEPA vacuum or wet-sweep method. DO NOT

dry sweep.

Skin Contact

1. Brush off dry powder gently.2. Rinse with

water for 15 minutes.3. Wash with soap

(picolinic acids are soluble in alkaline soap

solutions).

Eye Contact

1. Flush immediately at eyewash station for 15

minutes while holding eyelids open.2. Seek

medical attention (ophthalmology consult)

immediately.

Disposal & Decontamination Logistics
Chemical Compatibility: 4-(2-Chlorophenyl)picolinic acid contains both nitrogen (pyridine

ring) and chlorine. It must not be mixed with strong oxidizers (risk of chloramine formation) or

strong bases (exothermic neutralization).

Disposal Stream:
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Classification: Halogenated Organic Waste.

Method: High-temperature incineration.

Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if the material

is wet (corrosion risk).

Decontamination Workflow: The following diagram details the safe removal of PPE to prevent

secondary contamination (a common source of researcher exposure).

1. Outer Gloves

2. Goggles

Peel from cuff;
turn inside out.

Discard.

3. Lab Coat

Handle by
straps only.

Wipe if splashed.

4. Inner Gloves

5. Wash Hands

Inspect for
breaches before

removal.

Click to download full resolution via product page

Figure 2: "Beak Method" Doffing sequence to ensure no exterior surface touches skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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